methyl 4-[(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)carbamothioylcarbamoyl]benzoate

• IUPAC Name: methyl 4-[(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)carbamothioylcarbamoyl]benzoate
• InChI: InChI=1S/C20H19N3O3S2/c1-26-19(25)13-9-7-12(8-10-13)17(24)22-20(27)23-18-15(11-21)14-5-3-2-4-6-16(14)28-18/h7-10H,2-6H2,1H3,(H2,22,23,24,27)
• InChI Key: DBBNKUURCSUUJZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C3=C(S2)CCCCC3)C#N
• Molecular Formula: C20H19N3O3S2
• Molecular Weight: 413.5 g/mol

Description

The compound contains a thiophene ring, which is a five-membered ring with four carbon atoms and a sulfur atom. Thiophene and its derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The properties of the specific compound would be influenced by its functional groups.

Scientific Research Applications

Cyanoacetylation of Amines

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Synthesis of Biologically Active Compounds

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Therapeutic Applications

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Inhibitor of 5-LOX

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Synthesis of Novel Heterocyclic Compounds

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Development of Chemotherapeutic Agents

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Mechanism of Action

Target of Action

Thiophene and its derivatives, which are part of the compound’s structure, have been reported to possess a wide range of therapeutic properties . They have shown effectiveness in biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer .

Biochemical Pathways

Given the wide range of therapeutic properties associated with thiophene derivatives , it can be inferred that multiple biochemical pathways could be affected. These could include pathways related to inflammation, psychosis, arrhythmia, anxiety, fungal infections, oxidation, estrogen receptor modulation, mitosis, microbial infections, kinase inhibition, and cancer .

Result of Action

Given the wide range of therapeutic properties associated with thiophene derivatives , it can be inferred that the compound could have various effects at the molecular and cellular level. These could include anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer effects .

Future Directions

Thiophene and its derivatives are attracting great interest in both industry and academia due to their wide range of applications. Future research could focus on synthesizing new thiophene derivatives with improved properties and exploring their potential applications in various fields.